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Compound of Interest

Compound Name: Disopyramide-d5

Cat. No.: B2749448 Get Quote

For researchers, scientists, and drug development professionals requiring a stable isotope-

labeled internal standard for the accurate quantification of Disopyramide, Disopyramide-d5 is

the designated compound of choice. This guide provides an in-depth overview of its

commercial availability, technical specifications, and a detailed experimental protocol for its

application in bioanalytical methods.

Commercial Availability and Technical Data
Disopyramide-d5 is available from several specialized chemical suppliers. The following

tables summarize the key quantitative data available from their public documentation. It is

important to note that while chemical purity is often provided, isotopic purity, a critical

parameter for an internal standard, is not always readily available on supplier websites and

may require direct inquiry or consultation of the Certificate of Analysis (CoA).
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Supplier
CAS
Number

Molecular
Formula

Molecular
Weight (
g/mol )

Chemical
Purity

Isotopic
Purity

Available
Quantitie
s

Clearsynth
1309283-

08-6

C₂₁H₂₄D₅N

₃O
344.51

97.99% (by

HPLC)[1]

Not

specified

1 mg, 5

mg, 10 mg,

25 mg, 50

mg, 100

mg

BOC

Sciences

1309283-

08-6

Not

specified

Not

specified

Not

specified

Not

specified

Inquiry

required

Pharmaffili

ates

1309283-

08-6

C₂₁H₂₄D₅N

₃O
344.51

Not

specified

Not

specified

Inquiry

required[2]

Table 1: Commercial Suppliers and General Specifications of Disopyramide-d5.

Supplier Product Number Storage Conditions

Clearsynth CS-Y-00052 2-8°C

BOC Sciences Not specified Not specified

Pharmaffiliates PA STI 089998 Not specified

Table 2: Supplier-Specific Product Information for Disopyramide-d5.

Experimental Protocol: Quantification of
Disopyramide in Rat Plasma using LC-MS/MS with a
Deuterated Internal Standard
The following protocol is adapted from a validated bioanalytical method for the quantification of

Disopyramide and its metabolite in rat plasma, as described by Pham et al. in the Journal of

Chromatography B (2018)[1]. This method can be directly applied or modified for the use of

Disopyramide-d5 as an internal standard.
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Materials and Reagents
Disopyramide reference standard

Disopyramide-d5 (as internal standard)

Acetonitrile (ACN), HPLC grade

Methanol (MeOH), HPLC grade

Formic acid, LC-MS grade

Water, deionized

Rat plasma (or other biological matrix)

Instrumentation
Liquid Chromatography system coupled with a Tandem Mass Spectrometer (LC-MS/MS)

Analytical column (e.g., C18 column)

Centrifuge

Vortex mixer

Preparation of Stock and Working Solutions
Stock Solutions (1 mg/mL): Accurately weigh and dissolve Disopyramide and

Disopyramide-d5 in methanol to prepare individual stock solutions.

Working Solutions: Prepare serial dilutions of the Disopyramide stock solution with a 50%

methanol solution to create calibration standards and quality control (QC) samples.

Internal Standard (IS) Working Solution: Dilute the Disopyramide-d5 stock solution with

50% methanol to a final concentration (e.g., 100 ng/mL).

Sample Preparation (Protein Precipitation)
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Pipette 50 µL of plasma sample (calibration standard, QC, or unknown) into a

microcentrifuge tube.

Add 10 µL of the Disopyramide-d5 internal standard working solution.

Add 150 µL of acetonitrile to precipitate the plasma proteins.

Vortex the mixture for 1 minute.

Centrifuge at 13,000 rpm for 10 minutes.

Transfer the supernatant to a new tube or vial for LC-MS/MS analysis.

LC-MS/MS Conditions
Liquid Chromatography:

Mobile Phase A: 0.1% formic acid in water

Mobile Phase B: 0.1% formic acid in acetonitrile

Gradient Elution: A suitable gradient program should be developed to ensure the

separation of Disopyramide from potential interferences.

Flow Rate: e.g., 0.4 mL/min

Injection Volume: e.g., 5 µL

Mass Spectrometry:

Ionization Mode: Electrospray Ionization (ESI), positive mode.

Multiple Reaction Monitoring (MRM) Transitions:

Disopyramide: m/z 340.2 → 239.2[1]

Disopyramide-d5: A predicted transition would be m/z 345.2 → 244.2 (Note: The exact

transition for the deuterated standard should be optimized experimentally).
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Data Analysis
Quantify the concentration of Disopyramide in the unknown samples by constructing a

calibration curve based on the peak area ratio of the analyte to the internal standard versus

the nominal concentration of the calibration standards.

Visualizations
Caption: Experimental workflow for the quantification of Disopyramide in plasma.

Caption: Rationale for using a deuterated internal standard in bioanalysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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